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Compound of Interest

Compound Name: 4-Bromo-3-nitrotoluene

Cat. No.: B1266263

An In-depth Technical Guide to 4-Bromo-3-
nitrotoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and
synthesis of 4-Bromo-3-nitrotoluene, a key intermediate in modern organic synthesis. Its
unique molecular architecture, featuring both a bromine atom and a nitro group on a toluene
backbone, offers distinct reactive sites crucial for the development of complex molecules in the
pharmaceutical and agricultural industries.[1]

Chemical Structure and IUPAC Name

The formal IUPAC name for 4-Bromo-3-nitrotoluene is 1-bromo-4-methyl-2-nitrobenzene.[2]
[3] The molecule consists of a benzene ring substituted with a bromine atom at position 4, a
nitro group at position 3, and a methyl group at position 1.

Below is a two-dimensional representation of the chemical structure.
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Start: Reaction Mixture

Heat to 160°C
Stir for 24h under O2

Quench with Distilled Water

Extract 3x with Ethyl Acetate

Combine & Concentrate Organic Phases

End: 4-Bromo-3-nitrotoluene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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